Cas no 1261745-22-5 (4-Methyl-2-nitro-4'-(trifluoromethoxy)biphenyl)

• Product Name: 4-Methyl-2-nitro-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261745-22-5
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4994654
• Update Time: 2025-10-18

4-Methyl-2-nitro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-nitro-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10F3NO3/c1-9-2-7-12(13(8-9)18(19)20)10-3-5-11(6-4-10)21-14(15,16)17/h2-8H,1H3
• InChI Key： RPMNQGGEPRGUMF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC(C)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 4.9
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Methyl-2-nitro-4'-(trifluoromethoxy)biphenyl

Recent Advances in the Study of 1261745-22-5 and 4-Methyl-2-nitro-4'-(trifluoromethoxy)biphenyl in Chemical Biology and Pharmaceutical Research

The compound with CAS number 1261745-22-5 and the specific product 4-Methyl-2-nitro-4'-(trifluoromethoxy)biphenyl have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, especially in the context of targeting specific biological pathways and disease mechanisms. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 4-Methyl-2-nitro-4'-(trifluoromethoxy)biphenyl, a biphenyl derivative that exhibits unique chemical properties. The presence of the trifluoromethoxy group in this compound is particularly noteworthy, as it is known to enhance metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity of this compound. These synthetic efforts are crucial for further pharmacological evaluations.

In parallel, the compound 1261745-22-5 has been investigated for its potential role as a modulator of key biological targets. Preliminary in vitro studies suggest that this compound may interact with specific enzymes or receptors involved in inflammatory and oncogenic pathways. For instance, one study demonstrated that 1261745-22-5 exhibits inhibitory activity against a subset of kinases, which are often implicated in cancer progression. These findings underscore the compound's potential as a lead molecule for the development of novel kinase inhibitors.

The biological evaluation of 4-Methyl-2-nitro-4'-(trifluoromethoxy)biphenyl has also revealed promising results. In cellular assays, this compound has shown selective activity against certain cancer cell lines, with minimal cytotoxicity toward normal cells. Mechanistic studies indicate that its anti-proliferative effects may be mediated through the induction of apoptosis and the inhibition of cell cycle progression. These observations are supported by molecular docking simulations, which predict strong interactions between the compound and specific protein targets involved in cell survival and proliferation.

Furthermore, the pharmacokinetic properties of both compounds have been explored to assess their suitability for in vivo applications. Studies involving animal models have provided preliminary evidence of good oral bioavailability and favorable tissue distribution for 4-Methyl-2-nitro-4'-(trifluoromethoxy)biphenyl. However, challenges such as metabolic stability and potential off-target effects remain to be addressed. Researchers are currently investigating structural modifications to optimize these properties while retaining the desired biological activity.

In conclusion, the latest research on 1261745-22-5 and 4-Methyl-2-nitro-4'-(trifluoromethoxy)biphenyl highlights their potential as valuable tools in chemical biology and drug discovery. The synthesis, biological activity, and pharmacokinetic profiles of these compounds provide a solid foundation for further development. Future studies should focus on elucidating their mechanisms of action in greater detail and exploring their therapeutic potential in preclinical models. These efforts could pave the way for the development of novel therapeutics targeting a range of diseases, including cancer and inflammatory disorders.